Cas no 919522-63-7 (1H-Indole, 7-bromo-3-chloro-4-fluoro-)

• Product Name: 1H-Indole, 7-bromo-3-chloro-4-fluoro-
• CAS No: 919522-63-7
• MF: C₈H₄BrClFN
• MW: 248.479463577271
• CID: 762132
• PubChem ID: 71424957
• Update Time: 2025-04-19

1H-Indole, 7-bromo-3-chloro-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-bromo-3-chloro-4-fluoro-
• 7-bromo-3-chloro-4-fluoro-1H-indole
• DTXSID90843746
• 919522-63-7

• Inchi： 1S/C8H4BrClFN/c9-4-1-2-6(11)7-5(10)3-12-8(4)7/h1-3,12H
• InChI Key： OACJVBCLICHHJU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(=CNC=21)Cl)F

Computed Properties

• Exact Mass: 246.91997g/mol
• Monoisotopic Mass: 246.91997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles